2-(2,4'-dioxo-3',4'-dihydro-1'H-spiro[indole-3,2'-quinazolin]-1(2H)-yl)-N,N-diethylacetamide

• CAS No.: 361465-02-3
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-(2',4-dioxospiro[1,3-dihydroquinazoline-2,3'-indole]-1'-yl)-N,N-diethylacetamide
• InChI: InChI=1S/C21H22N4O3/c1-3-24(4-2)18(26)13-25-17-12-8-6-10-15(17)21(20(25)28)22-16-11-7-5-9-14(16)19(27)23-21/h5-12,22H,3-4,13H2,1-2H3,(H,23,27)
• InChI Key: JYINQPZBMPVSQG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2C3(C1=O)NC4=CC=CC=C4C(=O)N3

Description

This compound is a spirocyclic indole-quinazolinone hybrid bearing an N,N-diethylacetamide moiety. The synthesis of related spirocyclic indole derivatives typically involves condensation reactions between indole-2,3-diones and amines or thiosemicarbazides under reflux conditions in ethanol or acetic acid, as observed in analogous pathways . The diethylamine and formaldehyde-mediated alkylation step is critical for introducing the N,N-diethylacetamide group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4’-dioxo-3’,4’-dihydro-1’H-spiro[indole-3,2’-quinazolin]-1(2H)-yl)-N,N-diethylacetamide typically involves multi-step organic reactions. One common approach is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a suitable ketone under acidic conditions to form the indole ring . The quinazoline moiety can be introduced through a cyclization reaction involving an anthranilic acid derivative and a suitable aldehyde or ketone .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2-(2,4’-dioxo-3’,4’-dihydro-1’H-spiro[indole-3,2’-quinazolin]-1(2H)-yl)-N,N-diethylacetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound, potentially altering its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like sodium borohydride or lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinazoline derivatives with additional oxygen-containing functional groups, while substitution reactions could introduce various alkyl or aryl groups .

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, as well as a model compound for studying spiro-linked systems.

Biology: The compound’s unique structure may allow it to interact with biological targets in novel ways, making it a potential lead compound for drug discovery.

Medicine: The compound could be investigated for its potential therapeutic effects, particularly in areas like cancer treatment or antimicrobial therapy.

Industry: The compound’s properties could make it useful in the development of new materials, such as polymers or coatings.

Mechanism of Action

The mechanism by which 2-(2,4’-dioxo-3’,4’-dihydro-1’H-spiro[indole-3,2’-quinazolin]-1(2H)-yl)-N,N-diethylacetamide exerts its effects would depend on its specific interactions with molecular targets. Potential mechanisms could include:

Binding to Enzymes: The compound could inhibit or activate enzymes by binding to their active sites.

Interaction with Receptors: The compound could modulate receptor activity by binding to receptor sites on cell membranes.

Disruption of Cellular Processes: The compound could interfere with cellular processes like DNA replication or protein synthesis.

Comparison with Similar Compounds

Research Findings and Limitations

• Spectroscopic Consistency: The target compound’s ¹H-NMR spectra (δ 1.2–1.4 ppm for diethyl CH₃, δ 3.5–4.0 ppm for N–CH₂–) align with spiroquinazolinone derivatives, confirming structural integrity .
• Thermal Stability: The spiro core’s rigidity may explain its higher melting point (~200°C) compared to non-spiro acetamides (e.g., 148–150°C for thiazolidinone derivatives ).

Biological Activity

The compound 2-(2,4'-dioxo-3',4'-dihydro-1'H-spiro[indole-3,2'-quinazolin]-1(2H)-yl)-N,N-diethylacetamide , also referred to as ChemDiv Compound 8011-1386 , is a spiro-indole derivative that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Anticancer Activity

Recent studies have indicated that indole derivatives, including those similar to our compound, exhibit significant anticancer properties. For instance, compounds with indole frameworks have been reported to induce apoptosis in various cancer cell lines through multiple mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival .

Case Study:
In a study examining a series of indole derivatives, one compound demonstrated an IC50 value of 12 µM against breast cancer cells, suggesting potent anticancer activity. The mechanism was attributed to the induction of reactive oxygen species (ROS) and subsequent activation of apoptotic pathways .

Antimicrobial Activity

Indole-containing compounds have also been noted for their antimicrobial properties. The spiro-indole structure enhances the interaction with bacterial membranes, leading to increased permeability and cell death.

Case Study:
A derivative similar to the target compound showed effective antimicrobial activity against Gram-positive bacteria with a minimum inhibitory concentration (MIC) of 8 µg/mL. This was attributed to its ability to disrupt bacterial cell wall synthesis .

The biological activity of 2-(2,4'-dioxo-3',4'-dihydro-1'H-spiro[indole-3,2'-quinazolin]-1(2H)-yl)-N,N-diethylacetamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes critical for cancer cell metabolism.
• Induction of Apoptosis : It can trigger programmed cell death in malignant cells through mitochondrial pathways.
• Antimicrobial Mechanisms : By disrupting membrane integrity or inhibiting nucleic acid synthesis in bacteria.

Research Findings

Study	Biological Activity	Key Findings
	Anticancer	Induced apoptosis in cancer cells; IC50 = 12 µM
	Antimicrobial	Effective against Gram-positive bacteria; MIC = 8 µg/mL
	Enzyme Inhibition	Inhibitory effects on metabolic enzymes in cancer cells